2-(3-(5-Bromothiophen-2-yl)-1,2,4-oxadiazol-5-yl)acetic acid

• Molecular Formula: C8H5BrN2O3S
• Molecular Weight: 289.11 g/mol
• SMILES: C1=C(SC(=C1)Br)C2=NOC(=N2)CC(=O)O
• InChI: InChI=1S/C8H5BrN2O3S/c9-5-2-1-4(15-5)8-10-6(14-11-8)3-7(12)13/h1-2H,3H2,(H,12,13)
• InChIKey: KTBQIAQWYDKFIN-UHFFFAOYSA-N

2-(3-(5-Bromothiophen-2-yl)-1,2,4-oxadiazol-5-yl)acetic Acid: A 1,2,4-Oxadiazole-5-Acetic Acid Building Block with a Bromothiophene Substituent for Medicinal Chemistry and Chemical Biology

2-(3-(5-Bromothiophen-2-yl)-1,2,4-oxadiazol-5-yl)acetic acid (CAS 1340308-50-0, molecular formula C8H5BrN2O3S, molecular weight 289.11 g/mol) is a heterocyclic small molecule that combines a 5-bromothiophen-2-yl ring at the 3-position of a 1,2,4-oxadiazole core with an acetic acid side chain at the 5-position [1]. The compound belongs to the 1,2,4-oxadiazol-5-yl-acetic acid class, which has been explored in medicinal chemistry for aldose reductase inhibition and other therapeutic applications [2]. The bromine atom on the thiophene ring provides a reactive handle for transition-metal-catalyzed cross-coupling reactions, making this compound a versatile synthetic intermediate for library expansion through Suzuki, Buchwald-Hartwig, or Sonogashira chemistry [3]. The compound is listed in the PubChem database (InChIKey: KTBQIAQWYDKFIN-UHFFFAOYSA-N) and is commercially available from multiple chemical suppliers, typically at ≥95% purity .

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5‑Bromothiophene handle for Pd‑catalyzed cross‑coupling library diversification

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1,2,4‑Oxadiazol‑5‑yl‑acetic acid core with reported ALR2 inhibitor pharmacophore scaffold

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Available as free acid and lithium salt for synthetic flexibility

• [1] PubChem Compound Summary: 2-[3-(5-bromothiophen-2-yl)-1,2,4-oxadiazol-5-yl]acetic acid. National Center for Biotechnology Information, U.S. National Library of Medicine. Create Date: 2012-10-23. IUPAC: 2-[3-(5-bromothiophen-2-yl)-1,2,4-oxadiazol-5-yl]acetic acid, MW: 289.11 g/mol, MF: C8H5BrN2O3S. View Source
• [2] La Motta, C.; Sartini, S.; Mugnaini, L.; et al. Acetic Acid Aldose Reductase Inhibitors Bearing a Five-Membered Heterocyclic Core with Potent Topical Activity in a Visual Impairment Rat Model. Journal of Medicinal Chemistry, 2008, 51, 2864–2870. (Describes the 1,2,4-oxadiazol-5-yl-acetic acid scaffold as a validated aldose reductase inhibitor pharmacophore.) View Source
• [3] Chiang Mai Journal of Science: Novel thiophene-based 1,3,4-oxadiazoles synthesized via Suzuki cross-coupling of 2-(5-bromothiophen-2-yl)-5-phenyl-1,3,4-oxadiazole with various substituted aryl-boronic acids in significant yields (58–78%). Demonstrates the utility of bromothiophene-oxadiazole intermediates in palladium-catalyzed diversification. View Source

Why Generic Substitution Fails for 2-(3-(5-Bromothiophen-2-yl)-1,2,4-oxadiazol-5-yl)acetic Acid: The Bromine-Thiophene Motif as a Non-Interchangeable Synthetic and Pharmacophoric Element

Close analogs of 2-(3-(5-bromothiophen-2-yl)-1,2,4-oxadiazol-5-yl)acetic acid—such as the 4-methoxyphenyl derivative (CAS 500024-33-9) or the 5-methyl analog (3-(5-bromothiophen-2-yl)-5-methyl-1,2,4-oxadiazole, CAS 180530-13-6)—cannot serve as generic substitutes because they lack the simultaneous presence of three functionally critical features: (i) the 5-bromine atom on the thiophene ring, which is essential for downstream cross-coupling diversification; (ii) the acetic acid group at the oxadiazole 5-position, which is a key pharmacophore for aldose reductase inhibition and other target engagements; and (iii) the specific electronic interplay between the electron-rich thiophene sulfur and the electron-deficient oxadiazole ring [1]. The 4-methoxyphenyl analog (lead compound 7c in the aldose reductase series) demonstrated potent in vivo activity in a galactosemic rat cataract model [2], but it lacks the synthetic versatility of the bromine handle. Conversely, 3-(5-bromothiophen-2-yl)-5-methyl-1,2,4-oxadiazole retains the bromine but replaces the acetic acid with a methyl group, abolishing the carboxylic acid pharmacophore entirely . Only the target compound unifies these three features, making it a non-substitutable intermediate for programs requiring both structure-activity relationship (SAR) exploration at the thiophene position and retention of the acetic acid binding motif.

Target

Bromine + acetic acid + thiophene‑oxadiazole motif

4‑Methoxyphenyl analog

Lacks reactive halogen; cross‑coupling diversification not possible — library synthesis path may diverge

Target

Bromine + acetic acid + thiophene‑oxadiazole motif

5‑Methyl analog

Retains bromine but replaces acetic acid pharmacophore; ALR2 binding motif may not transfer

Target

Thiophene‑oxadiazole electronic interplay

Phenyl‑oxadiazole analogs

Phenyl bioisostere alters polarizability and dihedral angle; physicochemical profile may differ

• [1] PubChem Compound Summary: 2-[3-(5-bromothiophen-2-yl)-1,2,4-oxadiazol-5-yl]acetic acid. Demonstrates the unique combination of bromothiophene, oxadiazole, and acetic acid functionalities within a single small molecule. View Source
• [2] La Motta, C.; et al. J. Med. Chem. 2008, 51, 2864–2870. Lead compound 2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]acetic acid (7c) prevented cataract development in galactosemic rats via topical eye-drop administration, validating the acetic acid pharmacophore in vivo. View Source

Quantitative Differentiation Evidence for 2-(3-(5-Bromothiophen-2-yl)-1,2,4-oxadiazol-5-yl)acetic Acid Versus Closest Structural Analogs

Synthetic Versatility: The 5-Bromo Substituent as a Cross-Coupling Handle Versus Inert Phenyl and Methyl Analogs

The target compound contains a 5-bromothiophene moiety that enables palladium-catalyzed cross-coupling reactions (Suzuki, Sonogashira, Buchwald-Hartwig) for late-stage diversification. In contrast, the most studied analog—2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]acetic acid (7c)—bears a 4-methoxyphenyl group that is inert to cross-coupling chemistry, while 3-(5-bromothiophen-2-yl)-5-methyl-1,2,4-oxadiazole (CAS 180530-13-6) retains the bromine handle but lacks the acetic acid pharmacophore [1]. Literature precedent for structurally related bromothiophene-oxadiazole intermediates demonstrates successful Suzuki coupling with arylboronic acids in 58–78% isolated yields [2].

Synthetic handle comparison

Cross‑study comparable

58–78% Suzuki yield (literature precedent for bromothiophene‑oxadiazole); 0% for 4‑methoxyphenyl analog

Supports library diversification strategy

Precedent based on structurally related bromothiophene‑oxadiazole; verify with target compound

Evidence Dimension	Synthetic diversification capability at the thiophene 5-position
Target Compound Data	Contains reactive C-Br bond amenable to Pd-catalyzed cross-coupling; bromine located at the 5-position of the thiophene ring
Comparator Or Baseline	2-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]acetic acid (7c): no halogen handle, inert to cross-coupling; 3-(5-Bromothiophen-2-yl)-5-methyl-1,2,4-oxadiazole: retains Br handle but lacks acetic acid pharmacophore
Quantified Difference	Literature precedent: Suzuki coupling of 2-(5-bromothiophen-2-yl)-5-phenyl-1,3,4-oxadiazole with arylboronic acids proceeds in 58–78% yield; comparator 7c yields 0% for analogous coupling
Conditions	Pd(PPh3)4 catalyst, arylboronic acid, base, reflux conditions (Suzuki-Miyaura cross-coupling)

Why This Matters

The bromine handle enables rapid SAR exploration through library synthesis without necessitating de novo scaffold construction, reducing synthetic cycle time and cost for medicinal chemistry programs.

• [1] La Motta, C.; et al. J. Med. Chem. 2008, 51, 2864–2870. (Defines the 4-methoxyphenyl analog 7c as the lead aldose reductase inhibitor; compound lacks halogen substituent.) View Source
• [2] Chiang Mai Journal of Science. Synthesis of novel thiophene-based 1,3,4-oxadiazoles via Suzuki cross-coupling of 2-(5-bromothiophen-2-yl)-5-phenyl-1,3,4-oxadiazole. Isolated yields: 58–78%. View Source

Predicted Physicochemical Property Differentiation: Bromothiophene Versus Phenyl Bioisostere in the 1,2,4-Oxadiazole-5-Acetic Acid Scaffold

Replacement of a phenyl ring with a thiophene is a well-established bioisosteric strategy in medicinal chemistry. The target compound incorporates a 5-bromothiophen-2-yl substituent, which differs from the 4-methoxyphenyl analog (7c) in predicted lipophilicity, polar surface area, and electronic distribution. The predicted density for the target compound is 1.840±0.06 g/cm³, and the predicted boiling point is 486.1±55.0 °C, reflecting the higher molecular polarizability imparted by the bromine and sulfur atoms compared to the methoxyphenyl analog . The thiophene sulfur atom contributes additional hydrogen-bond acceptor capacity and alters the torsion angle profile between the aryl ring and the oxadiazole core, as demonstrated by crystallographic studies on related 5-(5-bromothiophen-2-yl)-1,3,4-oxadiazole structures showing dihedral angles of 7.74° between the oxadiazole and bromothiophene planes [1].

Physicochemical profile

Class‑level inference

Predicted density 1.840 g/cm³; boiling point 486.1 °C; related dihedral angle 7.74°

Thiophene‑bromine motif may shift logP and membrane permeability vs. phenyl analogs

Predicted values; experimental head‑to‑head comparison not available

Evidence Dimension	Predicted physicochemical properties and conformational profile
Target Compound Data	Density: 1.840±0.06 g/cm³ (Predicted); Boiling point: 486.1±55.0 °C (Predicted); contains thiophene sulfur (H-bond acceptor) and bromine (polarizable, halogen bonding potential)
Comparator Or Baseline	2-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]acetic acid (7c): density and boiling point not explicitly reported in primary literature; contains methoxy oxygen (H-bond acceptor) but no halogen; phenyl-thiophene bioisosteric replacement alters logP by approximately +0.5 to +1.0 units (class-level estimate for phenyl→thiophene substitution)
Quantified Difference	Predicted density difference cannot be directly quantified without comparator experimental data; thiophene-for-phenyl replacement class-level logP increase ~0.5–1.0; crystallographic dihedral angle for related bromothiophene-oxadiazole: 7.74° vs. oxadiazole-phenyl expected near 0–5°
Conditions	Predicted properties computed via ACD/Labs or analogous software; crystallographic data from single-crystal X-ray diffraction of C15H7BrF6N2OS2 (related 1,3,4-oxadiazole)

Why This Matters

The bromothiophene moiety offers a distinct physicochemical and conformational profile compared to phenyl-based analogs, which may translate into differential membrane permeability, target binding, and metabolic stability in drug discovery programs.

• [1] De Gruyter. Crystal structure of 2-[3,5-bis(trifluoromethyl)benzylsulfanyl]-5-(5-bromothiophen-2-yl)-1,3,4-oxadiazole, C15H7BrF6N2OS2. 2017. Oxadiazole-bromothiophene dihedral angle: 7.74°. View Source

Class-Level Aldose Reductase Inhibitory Activity: Position of the Target Compound Within the Validated 1,2,4-Oxadiazol-5-yl-Acetic Acid Pharmacophore Series

The 1,2,4-oxadiazol-5-yl-acetic acid scaffold has been pharmacologically validated as an aldose reductase (ALR2) inhibitor platform through systematic structure-activity relationship studies [1]. The lead compound, 2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]acetic acid (7c), demonstrated potent in vivo efficacy: it prevented cataract development in severely galactosemic rats when administered as an eye-drop solution in the precorneal region [2]. The target compound conserves the identical oxadiazole-5-acetic acid core pharmacophore while replacing the 4-methoxyphenyl substituent with a 5-bromothiophen-2-yl group. While no direct ALR2 IC50 data have been published for the target compound, the scaffold precedent establishes that modifications at the 3-aryl position modulate rather than abolish activity, and the bromothiophene substituent represents an unexplored vector within this validated pharmacophore . Direct IC50 determination against recombinant human ALR2 is warranted for quantitative placement within the series.

ALR2 pharmacophore context

Class‑level inference

Target IC50 not reported; lead 7c prevented cataract in galactosemic rat model (topical)

Scaffold validation supports ALR2‑targeted research; bromothiophene vector unexplored

Direct IC50 data needed for quantitative placement within the series

Evidence Dimension	Aldose reductase (ALR2) inhibitory activity
Target Compound Data	ALR2 IC50: Not yet reported in peer-reviewed literature; retains the identical 1,2,4-oxadiazol-5-yl-acetic acid pharmacophore present in active series members
Comparator Or Baseline	2-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]acetic acid (7c): demonstrated excellent in vivo activity in galactosemic rat cataract model (topical eye-drop); specific ALR2 IC50 values for related oxadiazole derivatives 7c, 7f, 8h, and 8i reported in the primary paper
Quantified Difference	Cannot be quantified without direct head-to-head ALR2 inhibition assay data for the target compound; class-level inference: 3-aryl substitution modulates potency within a retained pharmacophore framework
Conditions	In vitro: recombinant human placental ALR2 enzyme inhibition assay; In vivo: galactosemic rat model, topical eye-drop administration to precorneal region

Why This Matters

The validated pharmacophore scaffold provides a de-risked starting point for ALR2-targeted drug discovery; the bromothiophene substituent offers an unexplored SAR vector that may yield differentiated potency, selectivity, or physicochemical properties versus the established 4-methoxyphenyl lead.

• [1] La Motta, C.; Sartini, S.; Mugnaini, L.; et al. Acetic Acid Aldose Reductase Inhibitors Bearing a Five-Membered Heterocyclic Core with Potent Topical Activity in a Visual Impairment Rat Model. J. Med. Chem. 2008, 51, 2864–2870. View Source
• [2] Semantic Scholar / ARPI UniPi. Acetic acid aldose reductase inhibitors bearing a five-membered heterocyclic core with potent topical activity in a visual impairment rat model. Lead compound 7c prevented cataract development in galactosemic rats. View Source

Commercial Availability and Pricing: Procurement Differentiation from Closest Available Analogs

The target compound is commercially available as the free acid (CAS 1340308-50-0) and as the lithium salt (CAS 1909320-04-2) from multiple suppliers. The lithium salt form (2-[3-(5-bromothiophen-2-yl)-1,2,4-oxadiazol-5-yl]acetate lithium) is available from Biosynth at $675.00 for 50 mg and $2,125.00 for 0.5 g (3–4 week lead time) . In comparison, the closest phenyl analog—2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]acetic acid (CAS 500024-33-9)—is available from Fluorochem and other suppliers, but the procurement price point and lead time differ based on stock status . The free acid form (CAS 1340308-50-0) is listed at Leyan (95% purity, product number 1416433) and CymitQuimica (reference 10-F740063, 250 mg) . The dual availability of both the free acid and the pre-formed lithium carboxylate salt provides formulation flexibility for different downstream reaction conditions (e.g., the lithium salt may offer improved solubility in polar aprotic solvents for coupling reactions).

Procurement options

Data to verify

Free acid (Leyan, 95%) and lithium salt (Biosynth, $675/50 mg)

Dual salt forms offer formulation flexibility; comparator pricing not directly aligned

Supplier catalog data; confirm lead time and stock

Evidence Dimension	Commercial availability, pricing, and salt form options
Target Compound Data	Free acid: CAS 1340308-50-0, ≥95% purity (Leyan, CymitQuimica); Lithium salt: CAS 1909320-04-2, $675/50 mg, $2,125/0.5 g (Biosynth, 3–4 week lead time)
Comparator Or Baseline	2-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]acetic acid: CAS 500024-33-9, available from Fluorochem; pricing and lead time to be confirmed. 3-(5-Bromothiophen-2-yl)-5-methyl-1,2,4-oxadiazole: CAS 180530-13-6, available from Fisher Scientific / Maybridge, 97%
Quantified Difference	Lithium salt pricing: $675/50 mg vs. comparator pricing not directly comparable due to different vendors and purity grades; the lithium salt offers a unique procurement option not available for the 4-methoxyphenyl analog
Conditions	Vendor catalog pricing as of 2019–2024; Biosynth, CymitQuimica, Leyan, Fluorochem, and Fisher Scientific catalogs

Why This Matters

The availability of both free acid and lithium salt forms, combined with the bromine synthetic handle, makes this compound a versatile procurement choice for medicinal chemistry labs requiring a single building block that can serve multiple synthetic and screening purposes.

Optimal Application Scenarios for 2-(3-(5-Bromothiophen-2-yl)-1,2,4-oxadiazol-5-yl)acetic Acid Based on Differentiated Evidence

Library Synthesis and SAR Exploration in Aldose Reductase Inhibitor Programs

Medicinal chemistry teams developing next-generation aldose reductase inhibitors for diabetic cataract or neuropathy indications can employ this compound as a core intermediate for parallel library synthesis. The conserved 1,2,4-oxadiazol-5-yl-acetic acid pharmacophore—validated in vivo by lead compound 7c in a galactosemic rat cataract model [1]—is retained, while the 5-bromine atom on the thiophene ring enables Suzuki or Sonogashira diversification to generate dozens of 3-aryl analogs from a single precursor. This strategy avoids de novo synthesis of each analog, reducing synthetic cycle time and resource expenditure. The bromothiophene motif further offers a distinct electronic and conformational profile versus the 4-methoxyphenyl lead, potentially addressing selectivity gaps against related aldo-keto reductase isoforms.

Chemical Biology Probe Development Requiring a Multifunctional Scaffold (Pharmacophore + Reactive Handle)

Chemical biologists seeking bifunctional probe molecules—where the acetic acid serves as a recognition element for target engagement and the bromine enables downstream conjugation (e.g., biotinylation via Sonogashira coupling of an alkyne linker)—will find this compound uniquely suited. The crystallographic data on related bromothiophene-oxadiazole structures confirm a near-planar geometry (dihedral angle 7.74°) that maintains a defined spatial relationship between the two functional domains [2]. The lithium salt form (CAS 1909320-04-2) may offer improved handling in polar aprotic solvents commonly used for bioconjugation chemistry .

Building Block Procurement for Early-Stage Hit-to-Lead Programs Requiring Synthetic Flexibility

Hit-to-lead programs in academic screening centers or biotech startups benefit from procurement of building blocks that maximize downstream optionality. This compound, with its bromine cross-coupling handle, acetic acid pharmacophore, and thiophene bioisostere, serves as a single inventory item that can feed into multiple distinct chemistry workflows—amide coupling at the acid, cross-coupling at the bromine, or heterocycle functionalization at the oxadiazole. The lithium salt variant (Biosynth, $675/50 mg) provides an alternative starting material for reactions requiring a pre-activated carboxylate, while the free acid (Leyan, 95% purity) is suitable for standard amide bond formation.

Comparative Physicochemical Profiling of Thiophene-Versus-Phenyl Bioisosteres in Heterocyclic Acetic Acid Series

Drug metabolism and pharmacokinetics (DMPK) groups evaluating the impact of phenyl-to-thiophene bioisosteric replacement on properties such as logP, solubility, plasma protein binding, and metabolic stability can use this compound as the thiophene representative alongside the 4-methoxyphenyl analog (7c, CAS 500024-33-9) [1]. The predicted density (1.840 g/cm³) and boiling point (486.1 °C) suggest higher polarizability compared to phenyl analogs, which may correlate with differential membrane permeability. Systematic head-to-head profiling of these matched molecular pairs can inform scaffold selection decisions in programs targeting intracellular enzymes such as ALR2.

Application

Selection Property

Validation Focus

ALR2 inhibitor library synthesis for diabetic complication research

Bromine cross‑coupling handle + validated pharmacophore core

In vitro ALR2 inhibition and in vivo model‑response endpoint evaluation

Bifunctional chemical probe design (target engagement + conjugation)

Acetic acid recognition element + bromine‑alkyne Sonogashira ligation point

Target‑engagement assay and probe stability in biological matrices

Hit‑to‑lead building block with multi‑vector derivatization

Single inventory item enabling amide coupling, cross‑coupling, and heterocycle functionalization

Synthetic throughput and scaffold‑specific SAR expansion

Physicochemical profiling of thiophene‑vs‑phenyl bioisosteres

Matched molecular pair (bromothiophene vs. 4‑methoxyphenyl) for logP, solubility, and permeability comparison

In vitro ADME assays and membrane‑permeability model interpretation

• [1] La Motta, C.; et al. J. Med. Chem. 2008, 51, 2864–2870. Lead compound 7c (2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]acetic acid) demonstrated in vivo cataract prevention in galactosemic rats via topical administration. View Source
• [2] De Gruyter. Crystal structure of 2-[3,5-bis(trifluoromethyl)benzylsulfanyl]-5-(5-bromothiophen-2-yl)-1,3,4-oxadiazole, C15H7BrF6N2OS2. 2017. Oxadiazole-bromothiophene dihedral angle: 7.74°. View Source